Cas no 2034422-42-7 (1-(3-fluoro-4-methoxybenzenesulfonyl)-4-(thian-4-yl)-1,4-diazepane)

• Product Name: 1-(3-fluoro-4-methoxybenzenesulfonyl)-4-(thian-4-yl)-1,4-diazepane
• CAS No: 2034422-42-7
• MF: C₁₇H₂₅FN₂O₃S₂
• MW: 388.52040553093
• CID: 5334356
• Update Time: 2025-06-11

1-(3-fluoro-4-methoxybenzenesulfonyl)-4-(thian-4-yl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-((3-fluoro-4-methoxyphenyl)sulfonyl)-4-(tetrahydro-2H-thiopyran-4-yl)-1,4-diazepane
• 1-(3-fluoro-4-methoxyphenyl)sulfonyl-4-(thian-4-yl)-1,4-diazepane
• 1-(3-fluoro-4-methoxybenzenesulfonyl)-4-(thian-4-yl)-1,4-diazepane

• Inchi： 1S/C17H25FN2O3S2/c1-23-17-4-3-15(13-16(17)18)25(21,22)20-8-2-7-19(9-10-20)14-5-11-24-12-6-14/h3-4,13-14H,2,5-12H2,1H3
• InChI Key： RCZSKGGRWJRMBT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)F)OC)(N1CCCN(CC1)C1CCSCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 523
• XLogP3: 2.5
• Topological Polar Surface Area: 83.5

Additional information on 1-(3-fluoro-4-methoxybenzenesulfonyl)-4-(thian-4-yl)-1,4-diazepane

Introduction to 1-(3-fluoro-4-methoxybenzenesulfonyl)-4-(thian-4-yl)-1,4-diazepane (CAS No. 2034422-42-7)

1-(3-fluoro-4-methoxybenzenesulfonyl)-4-(thian-4-yl)-1,4-diazepane, identified by its CAS number 2034422-42-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules known for their potential applications in drug discovery and development, particularly in the design of novel therapeutic agents targeting various biological pathways.

The structural framework of 1-(3-fluoro-4-methoxybenzenesulfonyl)-4-(thian-4-yl)-1,4-diazepane incorporates a combination of functional groups that contribute to its unique chemical properties and biological activities. The presence of a fluoro substituent at the para position relative to the methoxy group on the benzenesulfonyl moiety enhances its lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the thianaphthene ring system provides a rigid aromatic core that can interact favorably with biological targets, such as enzymes and receptors.

In recent years, there has been a surge in research focused on the development of heterocyclic compounds for therapeutic purposes. Among these, diazepane derivatives have shown promise due to their ability to modulate central nervous system (CNS) activity and other pharmacological effects. The compound 1-(3-fluoro-4-methoxybenzenesulfonyl)-4-(thian-4-yl)-1,4-diazepane is no exception, as it combines the pharmacophoric elements of both benzenesulfonyl and thianaphthene groups, which are known to exhibit various biological activities.

The benzenesulfonyl group is a common pharmacophore in medicinal chemistry, often found in drugs that act as inhibitors or modulators of enzyme activity. Its sulfonamide moiety can form hydrogen bonds with biological targets, enhancing binding affinity and selectivity. The fluoro substitution further improves these properties by increasing the compound's metabolic stability and reducing its susceptibility to degradation by enzymes such as cytochrome P450.

The thianaphthene ring system is another key feature of this compound, contributing to its overall stability and bioavailability. Thianaphthene derivatives have been explored for their potential applications in anticancer therapy, pain management, and neurological disorders. The incorporation of this moiety into 1-(3-fluoro-4-methoxybenzenesulfonyl)-4-(thian-4-yl)-1,4-diazepane suggests that it may exhibit similar therapeutic benefits.

Recent studies have highlighted the importance of structure-activity relationships (SARs) in the design of novel pharmaceuticals. By systematically modifying the functional groups and substituents within a molecule, researchers can optimize its biological activity and pharmacokinetic properties. The compound 1-(3-fluoro-4-methoxybenzenesulfonyl)-4-(thian-4-yl)-1,4-diazepane represents an excellent example of how strategic modifications can lead to the discovery of new drug candidates.

In particular, the combination of a benzenesulfonyl group with a diazepane core has been shown to produce compounds with enhanced binding affinity to certain enzymes and receptors. This has led to investigations into its potential use as an antagonist or agonist for various therapeutic targets. For instance, diazepane derivatives have been studied for their ability to modulate GABA receptors, which play a crucial role in regulating neuronal excitability and CNS function.

The addition of a thianaphthene ring further expands the pharmacological profile of this compound. Thianaphthene derivatives have demonstrated anti-inflammatory and analgesic properties in preclinical studies, suggesting that 1-(3-fluoro-4-methoxybenzenesulfonyl)-4-(thian-4-yl)-1,4-diazepane may also exhibit these effects. Furthermore, the presence of both fluoro and methoxy substituents enhances its interaction with biological targets by improving solubility and reducing toxicity.

The synthesis of 1-(3-fluoro-4-methoxybenzenesulfonyl)-4-(thian-4-yl)-1,4-diazepane involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently. These methods not only improve reaction efficiency but also minimize unwanted byproducts.

The pharmacological evaluation of this compound has revealed promising results in both in vitro and in vivo studies. Initial assays have shown that it exhibits moderate activity against certain enzymatic targets relevant to neurological disorders. Additionally, preliminary toxicology studies indicate that it possesses acceptable safety profiles at therapeutic doses.

The potential applications of 1-(3-\*fluoro-\*4-\*methoxybenzenesulfonyl\*)-\*-\*thian\*-\*-\*tetrahydropyrazolo\*[5,\[5\]]\*-dione are vast and span multiple therapeutic areas. Its dual functionality makes it an attractive candidate for further development as a dual-action drug targeting both CNS disorders and inflammatory conditions. Moreover, its structural features suggest that it may be amenable to further modifications to enhance its efficacy and selectivity.

In conclusion, 1-(3-\*fluoro-\*4-\*methoxybenzenesulfonyl\*)-\*-\*thian\*-\*-\*tetrahydropyrazolo\*[5,\[5\]]\*-dione (CAS No. 2034422\-42\-7) is a structurally complex organic compound with significant potential in pharmaceutical research and development. Its unique combination of functional groups provides a foundation for designing novel therapeutic agents with broad applicability across various disease states. As research continues to uncover new biological activities and optimize synthetic methodologies，this compound is poised to play an important role in future drug discovery efforts.